Cas no 100063-24-9 ((5E)-5-(4-Ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(4-Ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 100063-24-9
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• MDL: MFCD04969033
• CID: 869254
• Update Time: 2026-04-29

(5E)-5-(4-Ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(4-Ethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(4-ETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
• (5E)-5-[(4-ethoxyphenyl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-[(4-ethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-5-(4-Ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• MDL： MFCD04969033
• Inchi： InChI=1S/C12H11NO2S2/c1-2-15-9-5-3-8(4-6-9)7-10-11(14)13-12(16)17-10/h3-7H,2H2,1H3,(H,13,14,16)/b10-7+
• InChI Key： POAHNNUHMFNSCH-JXMROGBWSA-N
• SMILES： CCOC1=CC=C(/C=C/2\C(NC(S2)=S)=O)C=C1

Computed Properties

• Exact Mass: 265.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 102.76000
• LogP: 2.42100

(5E)-5-(4-Ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT